N-[4-(4-ethylphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[4-(4-ethylphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C14H16N2OS/c1-4-11-5-7-12(8-6-11)13-9(2)18-14(16-13)15-10(3)17/h5-8H,4H2,1-3H3,(H,15,16,17)
• InChI Key: AIGVJUVUHAJQKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=C(SC(=N2)NC(=O)C)C
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

N-[4-(4-ethylphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide, commonly known as EMA401, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent for chronic pain. EMA401 has been found to be effective in reducing pain in preclinical models of neuropathic and inflammatory pain, making it a promising candidate for the development of new pain treatments.

Mechanism of Action

EMA401 acts by selectively targeting the ATP-gated P2X3 ion channel, which is involved in the transmission of pain signals. By blocking this channel, EMA401 reduces the transmission of pain signals, leading to a reduction in pain. This mechanism of action is unique and specific, making EMA401 a promising candidate for the development of new pain treatments.
Biochemical and Physiological Effects
EMA401 has been shown to have minimal effects on other ion channels, suggesting that it has a high degree of selectivity for the P2X3 channel. Additionally, EMA401 has been found to have a low potential for drug-drug interactions, making it a safe compound for use in scientific research.

Advantages and Limitations for Lab Experiments

EMA401 has several advantages for use in scientific research, including its high degree of selectivity for the P2X3 channel and its low potential for drug-drug interactions. However, EMA401 also has some limitations, including its relatively short half-life and its limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research on EMA401, including the development of new formulations to increase its solubility and bioavailability, the investigation of its potential as a treatment for other types of chronic pain, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to assess the safety and efficacy of EMA401 in clinical trials, with the goal of ultimately developing it into a new pain treatment for patients.

Scientific Research Applications

EMA401 has been extensively studied in preclinical models of chronic pain, with promising results. In a study conducted by Boyle et al. (2018), EMA401 was found to be effective in reducing pain in a model of chemotherapy-induced neuropathic pain, suggesting that it may have potential as a treatment for this condition. Additionally, EMA401 has been shown to reduce pain in models of inflammatory pain, further demonstrating its potential as a therapeutic agent.